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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methoxy-2-butanol (CAS No. 53778-73-7) is a secondary alcohol and ether used as a

solvent and in the synthesis of other chemical compounds.[1] Due to its chemical properties,

specifically its flammability, proper safety precautions are imperative to ensure a safe

laboratory environment. These application notes provide a comprehensive guide to the safe

handling, storage, and disposal of 1-Methoxy-2-butanol.

Hazard Identification and Classification
1-Methoxy-2-butanol is classified as a flammable liquid and vapor.[1][2] It is crucial to be

aware of its specific hazards before handling.

Physical Hazards: Flammable liquid and vapor (GHS Category 3).[1][2][3] Vapors are heavier

than air and may travel to a source of ignition and flash back.[3] Containers may explode

when heated.[3]

Health Hazards: While specific toxicological properties have not been fully investigated,

contact may cause irritation to the skin, eyes, and respiratory tract.[4] It is recommended to

avoid ingestion and inhalation.[3]
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The following table summarizes key quantitative safety and physical data for 1-Methoxy-2-
butanol.

Property Value Source

CAS Number 53778-73-7 [1][2]

Molecular Formula C₅H₁₂O₂

Molecular Weight 104.15 g/mol [1]

Appearance Clear, colorless liquid [5]

Boiling Point 133-135 °C [1]

Density 0.906 g/mL at 25 °C [1]

Flash Point 39 °C (102.2 °F) - closed cup [1]

Storage Class 3 - Flammable liquids [1]

Engineering Controls
To minimize exposure and mitigate risks, the following engineering controls should be

implemented:

Ventilation: Always handle 1-Methoxy-2-butanol in a well-ventilated area.[3][6] Use of a

certified chemical fume hood is required to control vapor exposure. Ensure ventilation

systems are explosion-proof.[2][3]

Ignition Source Control: Keep the chemical away from heat, sparks, open flames, and hot

surfaces.[2][3][6][7] Use only non-sparking tools and explosion-proof equipment.[2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

Safety Equipment: Maintain an eye wash fountain and quick-drench safety shower in the

immediate work area.[4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-Methoxy-2-butanol.
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Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3][7][8]

Hand Protection: Wear chemical-resistant, impervious gloves (e.g., Neoprene) inspected for

integrity before use.[9] Dispose of contaminated gloves after use in accordance with good

laboratory practices.[5][10]

Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[3][7] For large-scale operations, a complete suit protecting against chemicals may

be necessary.[10]

Respiratory Protection: If ventilation is inadequate or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

(e.g., type ABEK).[1][3][7]

Handling and Storage Procedures
Safe Handling:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid contact with skin, eyes, and clothing.[3][4]

Avoid breathing vapors or mists.[4]

Keep containers tightly closed when not in use.[3][8]

Wash hands thoroughly after handling.[4][8]

Storage:

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[3][6][8]

[11]

Keep containers tightly closed in their original packaging.[3][8]
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Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[7]

The storage area should be designated as a flammables area.[7]

First Aid Measures
Inhalation: Remove the affected person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[2][4][7]

Skin Contact: Immediately remove all contaminated clothing.[2] Flush the affected skin with

plenty of water for at least 15 minutes.[2][3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[2][3] Remove contact lenses if present and easy to do.[8] Seek immediate

medical attention.[2][7]

Ingestion: Do NOT induce vomiting.[7][9] Rinse the mouth with water.[2][7] Never give

anything by mouth to an unconscious person and seek immediate medical attention.[2][4][7]

Spill, Leak, and Disposal Procedures
Spill and Leak Response:

Evacuate personnel and eliminate all ignition sources from the area.[6]

Ensure adequate ventilation.

Wear appropriate personal protective equipment as outlined in Section 5.0.[3]

Contain the spill using an inert, non-combustible absorbent material like sand, earth, or

vermiculite.[3][4][6] Do not use combustible materials like sawdust.[4]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.[3][4]

Waste Disposal:
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Dispose of contents and containers in accordance with all local, regional, and national

regulations.[2][3][6][8] Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste.[7]

Protocol: Safe Use of 1-Methoxy-2-butanol as a
Solvent
This protocol outlines the safe procedure for using 1-Methoxy-2-butanol as a solvent in a

representative laboratory synthesis reaction.

Objective: To safely perform a chemical reaction using 1-Methoxy-2-butanol as the solvent.

Materials:

1-Methoxy-2-butanol

Reaction reagents

Appropriate glassware (e.g., round-bottom flask, condenser)

Stir plate and magnetic stir bar

Heating mantle

Inert gas supply (e.g., Nitrogen, Argon)

Personal Protective Equipment (See Section 5.0)

Procedure:

Risk Assessment and Preparation:

Conduct a pre-procedure hazard analysis for all reagents and steps.

Ensure a certified chemical fume hood is operational.

Verify that a fire extinguisher (CO₂, dry chemical, or foam), safety shower, and eyewash

station are accessible.[3][8]
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Assemble and inspect all glassware for cracks or defects before use.

Donning PPE:

Put on a lab coat, chemical-resistant gloves, and approved safety goggles.

Apparatus Setup:

Set up the reaction apparatus inside the chemical fume hood.

Ensure the setup is secure and clamped appropriately.

If heating, ensure the heating mantle is connected to a variable power controller.

Reagent Handling:

Ground the primary container of 1-Methoxy-2-butanol before dispensing.

Carefully measure the required volume of 1-Methoxy-2-butanol in a graduated cylinder or

via syringe. Perform all transfers within the fume hood.

Immediately cap the 1-Methoxy-2-butanol container and return it to its designated

storage location.

Add the solvent and other reagents to the reaction flask as per the specific experimental

procedure.

Running the Reaction:

Commence stirring and, if required, slowly increase the temperature using the heating

mantle.

Monitor the reaction closely from outside the fume hood sash. Do not leave a heated

reaction unattended.

Keep the fume hood sash at the lowest practical height.

Work-up and Quenching:
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Once the reaction is complete, turn off the heat and allow the apparatus to cool to room

temperature.

Carefully quench the reaction according to the specific experimental protocol, being

mindful of any potential exothermic processes.

Decontamination and Waste Disposal:

Clean all glassware thoroughly.

Dispose of all waste, including excess 1-Methoxy-2-butanol and reaction mixture, in a

properly labeled hazardous waste container.[8] Do not pour waste down the drain.[7][10]

Wipe down the work surface in the fume hood.

Remove gloves and wash hands thoroughly with soap and water.

Safety Workflow Diagram
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Workflow for Safely Handling 1-Methoxy-2-butanol

Preparation Phase

Execution Phase

Post-Execution Phase Emergency Response

1. Conduct Risk Assessment
(Review SDS)

2. Gather Required PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Work Area
(Fume Hood, Spill Kit, No Ignition Sources)

4. Handle Chemical
(Dispense, Use in Reaction)

5. Spill or Exposure?

6. Decontaminate Work Area
& Clean Glassware

7. Dispose of Waste
(In Labeled Hazardous Container)

Procedure Complete

Follow Emergency Protocol
(First Aid, Evacuate)

Report Incident

No Yes

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Methoxy-2-butanol in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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